Cas no 1470368-88-7 (3-(2-Hydroxyphenyl)-N-[(2-pyrazol-1-ylphenyl)methyl]-1H-pyrazole-5-carboxamide)

• Product Name: 3-(2-Hydroxyphenyl)-N-[(2-pyrazol-1-ylphenyl)methyl]-1H-pyrazole-5-carboxamide
• CAS No: 1470368-88-7
• MF: C₂₀H₁₇N₅O₂
• MW: 359.381283521652
• MDL: MFCD31735695
• CID: 4606550
• Update Time: 2025-10-10

3-(2-Hydroxyphenyl)-N-[(2-pyrazol-1-ylphenyl)methyl]-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1-Pyrazolyl)benzyl]-5-(2-hydroxyphenyl)-1H-pyrazole-3-carboxamide
• N-(2-(1H-Pyrazol-1-yl)benzyl)-5-(2-hydroxyphenyl)-1H-pyrazole-3-carboxamide
• SY248124
• 3-(2-Hydroxyphenyl)-N-[(2-pyrazol-1-ylphenyl)methyl]-1H-pyrazole-5-carboxamide

• MDL： MFCD31735695
• Inchi： 1S/C20H17N5O2/c26-19-9-4-2-7-15(19)16-12-17(24-23-16)20(27)21-13-14-6-1-3-8-18(14)25-11-5-10-22-25/h1-12,26H,13H2,(H,21,27)(H,23,24)
• InChI Key： HXDBVTPEDLUQKF-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(C2C=CC=CC=2O)=NN1)NCC1=CC=CC=C1N1C=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 505
• Topological Polar Surface Area: 95.8

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 688.2±55.0 °C at 760 mmHg
• Flash Point: 370.0±31.5 °C
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

3-(2-Hydroxyphenyl)-N-[(2-pyrazol-1-ylphenyl)methyl]-1H-pyrazole-5-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(2-Hydroxyphenyl)-N-[(2-pyrazol-1-ylphenyl)methyl]-1H-pyrazole-5-carboxamide

Comprehensive Overview of 3-(2-Hydroxyphenyl)-N-[(2-pyrazol-1-ylphenyl)methyl]-1H-pyrazole-5-carboxamide (CAS No. 1470368-88-7)

The compound 3-(2-Hydroxyphenyl)-N-[(2-pyrazol-1-ylphenyl)methyl]-1H-pyrazole-5-carboxamide (CAS No. 1470368-88-7) is a highly specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique structural features, this compound is often explored for its potential applications in enzyme inhibition, receptor modulation, and therapeutic agent development. Researchers are particularly interested in its pyrazole and hydroxyphenyl moieties, which are known to contribute to its bioactivity and binding affinity.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and targeted therapy. The compound 1470368-88-7 fits into this trend as a promising candidate for further investigation. Its carboxamide group, combined with the pyrazol-1-yl substituent, enhances its potential to interact with biological targets, making it a subject of interest in cancer research, inflammatory diseases, and neurological disorders.

One of the most frequently searched questions in the scientific community revolves around the synthetic pathways and derivatization strategies for 3-(2-Hydroxyphenyl)-N-[(2-pyrazol-1-ylphenyl)methyl]-1H-pyrazole-5-carboxamide. Researchers often seek information on its structure-activity relationship (SAR) and pharmacokinetic properties. The compound's solubility, stability, and bioavailability are also critical factors that influence its applicability in drug development. These topics are frequently discussed in forums and academic publications, reflecting the growing interest in this molecule.

From a chemical synthesis perspective, the preparation of CAS No. 1470368-88-7 involves multi-step reactions, including condensation, cyclization, and functional group transformations. The hydroxyphenyl and pyrazole rings are key structural elements that require precise control during synthesis to ensure high purity and yield. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize this compound and confirm its identity.

The potential biological applications of 3-(2-Hydroxyphenyl)-N-[(2-pyrazol-1-ylphenyl)methyl]-1H-pyrazole-5-carboxamide are vast. Preliminary studies suggest its relevance in modulating signaling pathways associated with cell proliferation and apoptosis. Its ability to act as a ligand for specific receptors has also sparked interest in its use for drug repurposing and combination therapies. As the scientific community continues to explore its mechanisms of action, this compound may emerge as a key player in the development of next-generation therapeutics.

In conclusion, 3-(2-Hydroxyphenyl)-N-[(2-pyrazol-1-ylphenyl)methyl]-1H-pyrazole-5-carboxamide (CAS No. 1470368-88-7) represents a fascinating area of research with significant potential in pharmaceutical sciences. Its unique chemical structure, combined with its promising biological activity, makes it a valuable subject for further study. As interest in personalized medicine and targeted drug design grows, this compound is likely to remain at the forefront of scientific inquiry.